(S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE hydrochloride
Description
(S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE hydrochloride, also known as DFE, is a chemical compound that has been widely used in scientific research. It is a chiral amine that has been used as a starting material for the synthesis of various compounds, including pharmaceuticals and agrochemicals.
Scientific Research Applications
Multifunctional Biocide Properties : Walter and Cooke (1997) discussed 2-(Decylthio)ethanamine hydrochloride, a compound with similarities to (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE hydrochloride, noting its broad-spectrum activity against bacteria, fungi, and algae, as well as its biofilm and corrosion inhibition properties in recirculating cooling water systems (Walter & Cooke, 1997).
Antiamoebic Activity : Zaidi et al. (2015) synthesized chalcones bearing N-substituted ethanamine, which included structures related to (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE hydrochloride. These compounds showed potential antiamoebic activity against Entamoeba histolytica and were evaluated for cytotoxicity on lung cancer cell lines (Zaidi et al., 2015).
Radiochemical Synthesis : Bach and Bridges (1982) synthesized 2-Bromo-[1-14C]ethanamine hydrobromide from a related compound, demonstrating the application of such chemicals in radiochemical studies (Bach & Bridges, 1982).
Key Intermediate in Drug Synthesis : Luo et al. (2008) highlighted the synthesis of a compound similar to (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE hydrochloride as a key intermediate in the production of Silodosin, a drug used for treating benign prostatic hyperplasia (Luo et al., 2008).
Antiobesity Drug Synthesis : Zhu et al. (2015) accomplished a novel synthesis of the antiobesity drug lorcaserin hydrochloride using a process that involves steps related to the handling of compounds like (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE hydrochloride (Zhu et al., 2015).
Chiral Intermediate for Ticagrelor : Guo et al. (2017) discussed the use of a compound structurally similar to (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE hydrochloride as a chiral intermediate for the synthesis of Ticagrelor, an effective treatment for acute coronary syndromes (Guo et al., 2017).
Locomotor and Stimulus Effects in Rodents : Gatch, Dolan, and Forster (2017) studied the effects of various novel synthetic hallucinogens, including compounds structurally related to (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE hydrochloride, on locomotor activity and drug discrimination in rodents (Gatch et al., 2017).
properties
IUPAC Name |
(1S)-1-(2,6-difluorophenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2N.ClH/c1-5(11)8-6(9)3-2-4-7(8)10;/h2-5H,11H2,1H3;1H/t5-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEZUBPXSPPADIL-JEDNCBNOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC=C1F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=C(C=CC=C1F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50681085 |
Source
|
| Record name | (1S)-1-(2,6-Difluorophenyl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE hydrochloride | |
CAS RN |
1217473-52-3, 1309598-68-2 |
Source
|
| Record name | (1S)-1-(2,6-Difluorophenyl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1S)-1-(2,6-Difluorophenyl)ethylamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
